Cas no 7762-61-0 (ac-tyr-phe-oh)

• Product Name: ac-tyr-phe-oh
• CAS No: 7762-61-0
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 983644
• PubChem ID: 7015198
• Update Time: 2025-06-14

ac-tyr-phe-oh Chemical and Physical Properties

Names and Identifiers

• ac-tyr-phe-oh
• BDBM36217
• 7762-61-0
• (S)-2-((S)-2-acetamido-3-(4-hydroxyphenyl)propanamido)-3-phenylpropanoic acid
• (2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropanoic acid
• Ac-L-Tyr-L-Phe

• Inchi： 1S/C20H22N2O5/c1-13(23)21-17(11-15-7-9-16(24)10-8-15)19(25)22-18(20(26)27)12-14-5-3-2-4-6-14/h2-10,17-18,24H,11-12H2,1H3,(H,21,23)(H,22,25)(H,26,27)/t17-,18-/m0/s1
• InChI Key： LMNISZPMTXRXKN-ROUUACIJSA-N
• SMILES： O=C([C@H](CC1C=CC(=CC=1)O)NC(C)=O)N[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 370.15300
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 115.73000
• LogP: 2.03330

ac-tyr-phe-oh Security Information

• Storage Condition：-15°C

Additional information on ac-tyr-phe-oh

Recent Advances in the Study of AC-Tyr-Phe-OH and Its Association with CAS 7762-61-0

The dipeptide AC-Tyr-Phe-OH (N-Acetyl-Tyrosine-Phenylalanine) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have explored its synthesis, structural properties, and biological activities, particularly in relation to CAS 7762-61-0, a compound often used in peptide chemistry. This research brief aims to summarize the latest findings and their implications for the field.

One of the key areas of investigation has been the synthesis of AC-Tyr-Phe-OH using solid-phase peptide synthesis (SPPS) techniques. Researchers have optimized the coupling conditions to improve yield and purity, with CAS 7762-61-0 serving as a critical reagent in the process. The compound's role in facilitating efficient peptide bond formation has been highlighted in several studies, underscoring its importance in the production of high-quality dipeptides.

In addition to synthetic advancements, the biological activities of AC-Tyr-Phe-OH have been a focal point of recent research. Preliminary in vitro studies suggest that this dipeptide exhibits antioxidant and anti-inflammatory properties, making it a promising candidate for the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that AC-Tyr-Phe-OH could attenuate oxidative stress in neuronal cells, potentially offering neuroprotective benefits.

Further investigations have explored the structural dynamics of AC-Tyr-Phe-OH using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into the peptide's conformational stability and interactions with biological targets. Notably, the presence of CAS 7762-61-0 in the reaction milieu has been shown to influence the peptide's secondary structure, which could have implications for its functional properties.

The potential therapeutic applications of AC-Tyr-Phe-OH extend beyond its antioxidant effects. Recent preclinical studies have investigated its role in modulating immune responses and its potential as an adjunct therapy for inflammatory diseases. For example, a 2024 study in Biochemical Pharmacology reported that AC-Tyr-Phe-OH could inhibit the production of pro-inflammatory cytokines in macrophages, suggesting its utility in treating conditions like rheumatoid arthritis.

Despite these promising findings, challenges remain in the translation of AC-Tyr-Phe-OH from bench to bedside. Issues such as bioavailability, metabolic stability, and scalability of synthesis need to be addressed. Researchers are actively exploring strategies to enhance the peptide's pharmacokinetic profile, including the use of prodrug formulations and nanotechnology-based delivery systems.

In conclusion, the latest research on AC-Tyr-Phe-OH and its association with CAS 7762-61-0 highlights the compound's potential as a versatile tool in chemical biology and drug discovery. Continued efforts to elucidate its mechanisms of action and optimize its therapeutic properties will be crucial for realizing its full potential in the pharmaceutical industry.